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Compound of Interest

Compound Name: Hydroxymycotrienin B

Cat. No.: B15567838 Get Quote

Disclaimer: Limited specific safety and handling data for Hydroxymycotrienin B is publicly

available. The following guidance is based on general best practices for handling potentially

hazardous chemical compounds, including mycotoxins and cytotoxic agents. Researchers must

conduct a thorough risk assessment based on the specific quantities and procedures used in

their laboratory.

Physicochemical and Toxicological Data
While comprehensive data for Hydroxymycotrienin B is not readily available, the following

table summarizes known information. Researchers should exercise caution due to the

compound's classification as a mycotoxin and its observed biological activity.
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Property Value Source

Chemical Formula C₃₆H₄₈N₂O₉ [1]

Molar Mass 652.774 g/mol [1]

Classification
Mycotoxin, Ansamycin

Antibiotic
[1][2]

Biological Activity
Antifungal, Inhibits human

cervical cancer cell lines
[1][2]

Appearance Solid (assumed)

Solubility
Varies depending on

environmental conditions
[1]

Toxicity

Not fully investigated. Handle

with caution as with other

mycotoxins.

[1]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. For handling Hydroxymycotrienin B,

particularly in powder form, the following PPE is recommended to prevent skin and respiratory

exposure.
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PPE Category Recommended Equipment

Hand Protection

Double gloving with chemotherapy-rated nitrile

gloves (ASTM D6978). Change gloves

frequently and immediately if contaminated.

Body Protection

Disposable gown with long sleeves and tight

cuffs, made of a low-permeability fabric such as

polyethylene-coated polypropylene.

Eye/Face Protection

Safety goggles and a face shield, or a full-face

respirator to protect against splashes and

airborne particles.

Respiratory Protection

For handling powders outside of a containment

device, a NIOSH-approved respirator (e.g.,

N100 or P100) or a powered air-purifying

respirator (PAPR) should be used.[3]

Foot Protection Closed-toe shoes and disposable shoe covers.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Hydroxymycotrienin B in a

research laboratory.

3.1. Preparation and Engineering Controls:

Designated Area: All handling of Hydroxymycotrienin B should be performed in a

designated area, such as a chemical fume hood or a biological safety cabinet, to minimize

exposure.

Gather Materials: Before starting, ensure all necessary equipment and supplies are within

the containment area. This includes the chemical, solvents, weighing paper, spatulas, and

waste containers.

Pre-labeling: All containers for solutions and waste should be clearly labeled with the

chemical name and hazard information.
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3.2. Weighing and Reconstitution:

Don PPE: Put on all required PPE before entering the designated handling area.

Weighing: Carefully weigh the powdered compound on weighing paper. Use a spatula to

transfer the powder, avoiding any dispersal.

Reconstitution: Slowly add the desired solvent to the powder in a stable container. Gently

swirl to dissolve. Avoid shaking, which can create aerosols.

3.3. Post-Handling Procedures:

Decontamination: Wipe down all surfaces in the handling area with an appropriate

deactivating solution (e.g., a high pH solution or a validated chemical decontaminant),

followed by a cleaning agent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove shoe

covers, outer gloves, gown, face shield/goggles, respirator, and inner gloves. Dispose of all

disposable PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
All waste generated from handling Hydroxymycotrienin B must be treated as hazardous

waste.

Solid Waste: All disposable PPE, weighing paper, and contaminated lab supplies should be

placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.

Sharps: Needles, syringes, and other sharps must be disposed of in a puncture-proof sharps

container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

waste disposal company, following all local, state, and federal regulations.
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Emergency Procedures
Spill:

Evacuate the immediate area.

Alert others and secure the area.

If safe to do so, cover the spill with absorbent material.

Follow your institution's specific spill cleanup procedures for potent compounds. Do not

attempt to clean a large spill without proper training and equipment.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the individual to fresh air.

Seek immediate medical attention for any exposure. Provide the Safety Data Sheet (if

available) or this document to the medical personnel.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling

Hydroxymycotrienin B.

Preparation Handling Cleanup & Disposal

Designate Handling Area
(Fume Hood/BSC) Gather All Materials Pre-label Containers Don Appropriate PPE Weigh Compound Reconstitute Solution Decontaminate Surfaces Segregate & Store

Hazardous WasteDoff and Dispose of PPE Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Hydroxymycotrienin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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